Cas no 2169281-34-7 (5,6-difluoro-1H-indole-3-sulfonamide)

• Product Name: 5,6-difluoro-1H-indole-3-sulfonamide
• CAS No: 2169281-34-7
• MF: C₈H₆F₂N₂O₂S
• MW: 232.207247257233
• CID: 6148162
• PubChem ID: 165509097
• Update Time: 2025-06-29

5,6-difluoro-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-1H-indole-3-sulfonamide
• EN300-1275593
• 2169281-34-7

• Inchi： 1S/C8H6F2N2O2S/c9-5-1-4-7(2-6(5)10)12-3-8(4)15(11,13)14/h1-3,12H,(H2,11,13,14)
• InChI Key： MRDGHIFWEZKLJZ-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=C(C(=CC1=2)F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 232.01180494g/mol
• Monoisotopic Mass: 232.01180494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.3Ų

Additional information on 5,6-difluoro-1H-indole-3-sulfonamide

5,6-Difluoro-1H-Indole-3-Sulfonamide (CAS No. 2169281-34-7)

The compound 5,6-difluoro-1H-indole-3-sulfonamide (CAS No. 2169281-34-7) is a highly specialized chemical entity with significant potential in various fields of scientific research and industrial applications. This compound belongs to the class of indole derivatives, which are known for their unique structural and functional properties. The presence of fluorine atoms at the 5 and 6 positions of the indole ring introduces distinct electronic and steric effects, making this compound a valuable subject for further exploration in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of indole-based sulfonamides in medicinal chemistry due to their ability to modulate key biological targets. The sulfonamide group attached at the 3-position of the indole ring enhances the compound's bioavailability and stability, making it a promising candidate for therapeutic applications. Researchers have demonstrated that 5,6-difluoro-1H-indole-3-sulfonamide exhibits potent inhibitory activity against several enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 5,6-difluoro-1H-indole-3-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure high yields and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and properties.

In terms of physical properties, 5,6-difluoro-1H-indole-3-sulfonamide has a melting point of approximately 240°C and is sparingly soluble in common organic solvents. Its thermal stability makes it suitable for high-throughput screening assays in pharmaceutical research. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of 5,6-difluoro-1H-indole-3-sulfonamide with remarkable accuracy. Molecular docking studies have revealed that this compound binds effectively to several drug targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead molecule in drug development programs.

The integration of 5,6-difluoro-1H-indole-3-sulfonamide into materials science has also garnered significant attention. Its unique electronic properties make it a viable candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Researchers have explored its application as a fluorescent probe for sensing applications, leveraging its ability to emit light upon interaction with specific analytes.

In conclusion, 5,6-difluoro-1H-indole-3-sulfonamide (CAS No. 2169281-34-) is a versatile compound with immense potential across multiple disciplines. Its distinctive chemical structure, combined with cutting-edge research findings, positions it as a key player in the development of novel therapeutics and advanced materials. As scientific understanding continues to evolve, this compound is likely to pave the way for groundbreaking innovations in the years to come.